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Compound of Interest

Compound Name: Tesevatinib

Cat. No.: B1684520

Disclaimer: This document provides a summary of general best practices for handling potent,
investigational compounds like Tesevatinib, based on available safety information for
hazardous and cytotoxic drugs. A specific Safety Data Sheet (SDS) for Tesevatinib was not
found in the public domain. Researchers, scientists, and drug development professionals
should always consult their institution's specific safety protocols and a qualified safety
professional before handling any investigational compound.

Tesevatinib is an experimental drug that has been investigated for its potential in treating
kidney cancer and polycystic kidney disease.[1] As a multi-kinase inhibitor, it is a potent
compound that requires careful handling to minimize exposure and ensure laboratory safety.[2]

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is critical to minimize
exposure to hazardous drugs like Tesevatinib. The following table summarizes recommended
PPE based on various laboratory activities. This guidance is based on general
recommendations for handling hazardous drugs (HDs).[3]
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Activity Required Personal Protective Equipment

Handling Intact Oral Dosage Forms Single pair of chemotherapy gloves.

) ] ) Double chemotherapy gloves, protective gown,
Compounding (e.g., crushing tablets, preparing ) )
) face shield, and an N95 respirator. Should be
solutions) ) ) )
performed in a Biosafety Cabinet (BSC).

o o Double chemotherapy gloves, protective gown,
Administering Injections (IM/SC/IV) ] o
and a face shield/mask combination.[3]

) o Double chemotherapy gloves, protective gown,
Handling Oral Liquid Doses ] o
and a face shield/mask combination.[3]

Double chemotherapy gloves, protective gown,
Cleaning and Decontamination and eye protection. For large spills, a respirator

may be necessary.

) Double chemotherapy gloves and a protective
Waste Disposal
gown.

Note: All disposable PPE should not be reused. Reusable PPE must be decontaminated and

cleaned after each use.[3]

Operational Plans: Step-by-Step Guidance

1.

Preparation and Handling:

Designated Area: All handling of Tesevatinib should be conducted in a designated area,
such as a restricted-access laboratory with controlled ventilation.

Engineering Controls: A certified Class |l Biological Safety Cabinet (BSC) or a compounding
aseptic containment isolator (CACI) should be used for all procedures that may generate
aerosols or dust, such as weighing, reconstituting, or diluting the compound.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above
before beginning any work with Tesevatinib.
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Spill Kit: Ensure a spill kit specifically designed for cytotoxic drugs is readily available in the
work area.

. Emergency Procedures:

Skin Exposure: In case of skin contact, immediately remove contaminated clothing and wash
the affected area thoroughly with soap and water for at least 15 minutes. Seek medical
attention.

Eye Exposure: If Tesevatinib comes into contact with the eyes, flush with copious amounts
of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: If dust or aerosols are inhaled, move the individual to fresh air immediately. Seek
medical attention.

Ingestion: If Tesevatinib is ingested, seek immediate medical attention. Do not induce
vomiting unless instructed to do so by a medical professional.

. Disposal Plan:

Waste Classification: All materials that have come into contact with Tesevatinib, including
gloves, gowns, vials, and cleaning materials, should be considered hazardous waste.

Containment: Dispose of all contaminated waste in clearly labeled, sealed, and puncture-
proof containers designed for cytotoxic waste.

Disposal Route: Follow all local, state, and federal regulations for the disposal of hazardous
pharmaceutical waste. Consult your institution's environmental health and safety department
for specific procedures.

Experimental Workflow for Safe Handling

The following diagram illustrates a general workflow for the safe handling of Tesevatinib in a
research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1684520?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Tesevatinib
https://pubmed.ncbi.nlm.nih.gov/28729967/
https://pubmed.ncbi.nlm.nih.gov/28729967/
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://www.benchchem.com/product/b1684520#personal-protective-equipment-for-handling-tesevatinib
https://www.benchchem.com/product/b1684520#personal-protective-equipment-for-handling-tesevatinib
https://www.benchchem.com/product/b1684520#personal-protective-equipment-for-handling-tesevatinib
https://www.benchchem.com/product/b1684520#personal-protective-equipment-for-handling-tesevatinib
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684520?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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